Cas no 1039892-60-8 (1-4-(Aminomethyl)-2-fluorophenylpiperidin-4-ol)

• Product Name: 1-4-(Aminomethyl)-2-fluorophenylpiperidin-4-ol
• CAS No: 1039892-60-8
• MF: C₁₂H₁₇FN₂O
• MW: 224.274586439133
• CID: 4569150
• Update Time: 2025-05-23

1-4-(Aminomethyl)-2-fluorophenylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-[4-(aminomethyl)-2-fluorophenyl]piperidin-4-ol
• 1-4-(Aminomethyl)-2-fluorophenylpiperidin-4-ol

• Inchi： 1S/C12H17FN2O/c13-11-7-9(8-14)1-2-12(11)15-5-3-10(16)4-6-15/h1-2,7,10,16H,3-6,8,14H2
• InChI Key： PJBQAMWFYBKREY-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(CN)C=C2F)CCC(O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-4-(Aminomethyl)-2-fluorophenylpiperidin-4-ol

Research Brief on 1-4-(Aminomethyl)-2-fluorophenylpiperidin-4-ol (CAS: 1039892-60-8): Recent Advances and Applications

1-4-(Aminomethyl)-2-fluorophenylpiperidin-4-ol (CAS: 1039892-60-8) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique piperidine scaffold and fluorophenyl moiety, has shown promising potential in various therapeutic applications, particularly in the development of central nervous system (CNS) targeting agents. Recent studies have explored its pharmacological properties, synthetic pathways, and potential as a lead compound for novel drug candidates.

One of the key areas of research involving 1-4-(Aminomethyl)-2-fluorophenylpiperidin-4-ol is its role as a precursor or intermediate in the synthesis of more complex molecules. The compound's structural features, including the aminomethyl group and the fluorine substitution, make it a versatile building block for the development of bioactive molecules. Recent publications have highlighted its utility in the synthesis of sigma-1 receptor ligands and other CNS-active compounds, which are being investigated for their potential in treating neurological disorders such as Alzheimer's disease and schizophrenia.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy in modulating sigma-1 receptor activity, a target implicated in neuroprotection and cognitive enhancement. The study utilized in vitro and in vivo models to assess the compound's binding affinity and functional effects, revealing a high degree of selectivity and potency. These findings suggest that 1-4-(Aminomethyl)-2-fluorophenylpiperidin-4-ol could serve as a valuable tool for further exploration of sigma-1 receptor pharmacology.

Another significant development is the compound's application in the design of positron emission tomography (PET) tracers. Due to its fluorine content, researchers have explored its potential as a radiolabeled probe for imaging studies. A recent preprint on bioRxiv detailed the synthesis of a fluorine-18 labeled derivative of 1-4-(Aminomethyl)-2-fluorophenylpiperidin-4-ol, which exhibited favorable pharmacokinetic properties and brain penetration in preclinical models. This advancement could pave the way for non-invasive imaging of sigma-1 receptors in humans, aiding in the diagnosis and monitoring of CNS disorders.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing off-target effects. Ongoing research is focused on structural modifications to enhance its bioavailability and reduce potential toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-4-(Aminomethyl)-2-fluorophenylpiperidin-4-ol (CAS: 1039892-60-8) represents a compelling area of research in the intersection of chemistry and biology. Its versatility as a synthetic intermediate and its pharmacological potential make it a compound of significant interest for future drug discovery endeavors. Continued exploration of its mechanisms and applications will likely yield valuable insights and therapeutic opportunities in the years to come.